Cas no 2229118-40-3 (O-2-(4,5-difluoro-2-nitrophenyl)ethylhydroxylamine)

• Product Name: O-2-(4,5-difluoro-2-nitrophenyl)ethylhydroxylamine
• CAS No: 2229118-40-3
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 5976284
• PubChem ID: 165679427
• Update Time: 2025-11-05

O-2-(4,5-difluoro-2-nitrophenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4,5-difluoro-2-nitrophenyl)ethylhydroxylamine
• 2229118-40-3
• EN300-1818539
• O-[2-(4,5-difluoro-2-nitrophenyl)ethyl]hydroxylamine

• Inchi： 1S/C8H8F2N2O3/c9-6-3-5(1-2-15-11)8(12(13)14)4-7(6)10/h3-4H,1-2,11H2
• InChI Key： LYDVJAFCLSHXGI-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)CCON)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 218.05029845g/mol
• Monoisotopic Mass: 218.05029845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.1Ų

Additional information on O-2-(4,5-difluoro-2-nitrophenyl)ethylhydroxylamine

Comprehensive Overview of O-2-(4,5-difluoro-2-nitrophenyl)ethylhydroxylamine (CAS No. 2229118-40-3)

O-2-(4,5-difluoro-2-nitrophenyl)ethylhydroxylamine (CAS No. 2229118-40-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its difluorinated nitrophenyl core and hydroxylamine functional group, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of novel therapeutic agents targeting oxidative stress-related diseases.

The molecular structure of O-2-(4,5-difluoro-2-nitrophenyl)ethylhydroxylamine features a nitrophenyl ring substituted with two fluorine atoms at the 4 and 5 positions, enhancing its electronic properties and reactivity. The ethylhydroxylamine side chain further contributes to its potential as a building block for more complex molecules. Recent studies highlight its role in the synthesis of bioactive compounds, particularly those involved in modulating enzymatic activity or serving as proteolysis-targeting chimeras (PROTACs), a hot topic in modern drug development.

In the context of current research trends, CAS No. 2229118-40-3 is often discussed alongside keywords like "fluorinated drug intermediates", "nitrophenyl derivatives", and "hydroxylamine applications". These terms reflect growing interest in fluorine-containing compounds due to their enhanced metabolic stability and bioavailability. The compound's potential in catalysis and material science is also under investigation, aligning with the broader demand for sustainable and efficient chemical processes.

From a synthetic perspective, O-2-(4,5-difluoro-2-nitrophenyl)ethylhydroxylamine is typically prepared through multi-step organic reactions involving nitration, fluorination, and reductive amination. Its purity and stability are critical for downstream applications, prompting advancements in analytical techniques such as HPLC and LC-MS for quality control. Researchers frequently search for "synthesis protocols" and "spectroscopic data" related to this compound, underscoring the need for detailed technical resources.

The compound's relevance extends to medicinal chemistry, where its nitro group can be reduced to an amine for further functionalization. This property makes it valuable in designing small-molecule inhibitors or fluorescent probes, addressing key challenges in targeted therapy and diagnostic imaging. Discussions around "structure-activity relationships (SAR)" and "drug-likeness" often feature this molecule, reflecting its interdisciplinary appeal.

Environmental and safety considerations are also paramount when handling CAS No. 2229118-40-3. While not classified as hazardous under standard regulations, proper storage conditions (e.g., cool, dry environments) and personal protective equipment (PPE) are recommended. These precautions align with industry-wide efforts to promote green chemistry and laboratory safety, topics frequently searched by professionals.

In summary, O-2-(4,5-difluoro-2-nitrophenyl)ethylhydroxylamine represents a compelling case study in modern chemical research. Its dual functionality as a fluorinated aromatic and hydroxylamine derivative positions it at the intersection of multiple scientific frontiers. As interest grows in precision medicine and sustainable synthesis, this compound is poised to remain a focal point for innovation and discovery.